3-(2-Chloropyridin-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid

• IUPAC Name: 3-(2-chloropyridin-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid
• InChI: InChI=1S/C13H8ClN3O2/c14-10-7-8(4-5-15-10)12-16-11(13(18)19)9-3-1-2-6-17(9)12/h1-7H,(H,18,19)
• InChI Key: CHQBEYDFDQUXNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C(N2C=C1)C3=CC(=NC=C3)Cl)C(=O)O
• Molecular Formula: C13H8ClN3O2
• Molecular Weight: 273.67 g/mol

Description

3-(2-Chloropyridin-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid is a useful research compound. Its molecular formula is C13H8ClN3O2 and its molecular weight is 273.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Functionalization Reactions : 1H-pyrazole-3-carboxylic acid derivatives have been explored for their potential in functionalization reactions. These compounds, through specific reactions, can form different products, including 3H-imidazo[4,5-b]pyridine derivatives, which have potential applications in synthetic chemistry (Yıldırım, Kandemirli, & Demir, 2005).

• Fluorescent Probes for Mercury Ion : Imidazo[1,2-a]pyridine derivatives, synthesized via a one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles, have been shown to be efficient fluorescent probes for mercury ions. This application is significant in environmental monitoring and analytical chemistry (Shao et al., 2011).

• Synthesis of Imidazo[1,5-a]pyridine-1-carboxylic Acids : A novel approach for the synthesis of imidazo[1,5-a]pyridine-1-carboxylic acids has been developed. This method involves the reaction of 2-(aminomethyl)pyridine with acyl chlorides, followed by one-pot treatment with trifluoroacetic anhydride. This synthesis process is of interest in pharmaceutical and organic chemistry (Tverdiy et al., 2016).

• Antimicrobial Activity : Certain imidazo[1,2-a]pyridine derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds are synthesized through multi-step reactions and show potential as antibacterial and antifungal agents (Ladani et al., 2009).

• Photoluminescent Properties : The synthesis and photoluminescent properties of coordination compounds based on imidazo[1,2-a]pyridine ligands have been explored. Such compounds have potential applications in materials science and photoluminescence studies (Li, Ni, & Yong, 2018).